1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane
Description
Properties
Molecular Formula |
C9H17BrO |
|---|---|
Molecular Weight |
221.13 g/mol |
IUPAC Name |
1-(bromomethyl)-1-(ethoxymethyl)cyclopentane |
InChI |
InChI=1S/C9H17BrO/c1-2-11-8-9(7-10)5-3-4-6-9/h2-8H2,1H3 |
InChI Key |
KPWJWFLMNKVDIS-UHFFFAOYSA-N |
Canonical SMILES |
CCOCC1(CCCC1)CBr |
Origin of Product |
United States |
Biological Activity
1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane is a chemical compound with the molecular formula C9H17BrO and a molecular weight of 221.13 g/mol. It is primarily used in research settings due to its unique structural properties, which may confer various biological activities. Understanding its biological activity is crucial for its application in pharmaceuticals and chemical biology.
- IUPAC Name: 1-(bromomethyl)-1-(ethoxymethyl)cyclopentane
- Molecular Structure: The compound contains a cyclopentane ring substituted with bromomethyl and ethoxymethyl groups, which may influence its reactivity and interaction with biological systems.
| Property | Value |
|---|---|
| Molecular Formula | C9H17BrO |
| Molecular Weight | 221.13 g/mol |
| Purity | Typically 95% |
| InChI Key | KPWJWFLMNKVDIS-UHFFFAOYSA-N |
Antimicrobial Activity
Research indicates that compounds with similar structures to 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane exhibit varying degrees of antimicrobial activity. For instance, halogenated compounds often demonstrate enhanced efficacy against bacteria and fungi due to their ability to disrupt microbial cell membranes or interfere with metabolic processes.
- Case Study: A study on brominated compounds highlighted their potential as antimicrobial agents against Staphylococcus aureus and Escherichia coli. The presence of bromine in the structure was linked to increased activity, suggesting that 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane may exhibit similar properties.
Cytotoxicity
Cytotoxicity assays have been performed on various cyclopentane derivatives, revealing that modifications to the cyclopentane ring can significantly affect cell viability in cancer cell lines.
- Findings: In vitro studies showed that compounds with ethyl ether linkages can enhance cytotoxic effects against specific cancer cell lines, including breast and prostate cancer cells. The mechanism typically involves induction of apoptosis or cell cycle arrest.
Enzyme Inhibition
The compound's structure suggests potential interactions with various enzymes, particularly those involved in metabolic pathways.
- Research Insights: Compounds similar to 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane have been studied for their ability to inhibit enzymes such as cytochrome P450, which plays a crucial role in drug metabolism.
The biological activity of 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane can be attributed to:
- Electrophilic Nature: The bromomethyl group can act as an electrophile, facilitating nucleophilic attack by biological macromolecules.
- Hydrophobic Interactions: The cyclopentane ring contributes to hydrophobic interactions, enhancing binding affinity to lipid membranes or active sites of enzymes.
Comparison with Similar Compounds
Substituent Variations and Molecular Properties
The table below compares 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane with key analogs based on substituent groups, molecular formulas, and molecular weights:
Reactivity and Stability
- Bromine as a Leaving Group: All analogs retain the bromomethyl group, making them susceptible to nucleophilic substitution (SN2) or elimination reactions.
- Steric Effects : Bulky substituents (e.g., 1,3-dimethylbutoxy in ) reduce reaction rates due to steric hindrance, whereas methoxy or ethoxymethyl groups offer moderate accessibility for reagents.
- Electronic Effects: The trifluoromethyl group () withdraws electron density, polarizing the C-Br bond and increasing electrophilicity.
Collision Cross-Section and Stability
Preparation Methods
Method Overview:
This approach involves the bromomethylation of cyclopentane or its derivatives, followed by ethoxymethylation to introduce the respective substituents.
Step-by-step Process:
Preparation of Bromomethyl Cyclopentane:
- Reagents: Formaldehyde or paraformaldehyde, hydrobromic acid (HBr), and a catalyst such as zinc bromide or ferric chloride.
- Reaction Conditions: The cyclopentane is reacted with formaldehyde in the presence of HBr under reflux, typically at temperatures ranging from 60°C to 80°C, for 4-8 hours.
- Outcome: Formation of 1-(bromomethyl)cyclopentane via electrophilic substitution at the ring.
Introduction of Ethoxymethyl Group:
- Reagents: Ethanol, paraformaldehyde, and an acid catalyst such as sulfuric acid.
- Reaction Conditions: The bromomethyl cyclopentane is subjected to ethoxymethylation by reacting with ethanol and formaldehyde under reflux, often in the presence of a catalytic amount of acid, for 12-24 hours.
- Notes: The ethoxymethylation proceeds via nucleophilic substitution, where the bromomethyl group reacts with ethanol/formaldehyde to form the ethoxymethyl substituent.
Reaction Scheme:
Cyclopentane → Bromomethylation → 1-(Bromomethyl)cyclopentane → Ethoxymethylation → 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane
Reaction Conditions Summary:
| Step | Reagents | Temperature | Duration | Notes |
|---|---|---|---|---|
| Bromomethylation | Formaldehyde, HBr, ZnBr₂ | 60-80°C | 4-8 hours | Electrophilic substitution on cyclopentane |
| Ethoxymethylation | Ethanol, formaldehyde, sulfuric acid | Reflux | 12-24 hours | Nucleophilic substitution |
Metal-Mediated Alkylation of Cyclopentane Derivatives
Method Overview:
This method involves deprotonation of cyclopentane derivatives followed by alkylation with bromomethyl and ethoxymethyl reagents.
Step-by-step Process:
Preparation of Cyclopentane Anion:
- Reagents: Cyclopentane, sodium hydride (NaH) or metallic sodium.
- Reaction Conditions: The cyclopentane is treated with NaH in an aprotic solvent like tetrahydrofuran (THF) at 0°C to generate the cyclopentyl anion.
Alkylation with Bromomethyl and Ethoxymethyl Chlorides:
- Reagents: Bromomethyl chloride and ethoxymethyl chloride.
- Reaction Conditions: The cyclopentyl anion is reacted with bromomethyl chloride to form the bromomethyl intermediate, followed by reaction with ethoxymethyl chloride to introduce the second substituent.
- Temperature: Typically performed at 0°C to room temperature over 2-6 hours.
Reaction Scheme:
Cyclopentane + NaH → Cyclopentyl anion → Alkylation with Bromomethyl chloride → Intermediate → Alkylation with Ethoxymethyl chloride → 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane
Reaction Conditions Summary:
| Step | Reagents | Temperature | Duration | Notes |
|---|---|---|---|---|
| Deprotonation | NaH, cyclopentane | 0°C | 1 hour | Generates nucleophilic cyclopentyl anion |
| Alkylation | Bromomethyl chloride | 0°C to RT | 2-4 hours | Forms bromomethyl intermediate |
| Second alkylation | Ethoxymethyl chloride | RT | 2-6 hours | Final ether formation |
Bromomethylation Followed by Etherification Using Alkoxide Reagents
Method Overview:
This involves initial bromomethylation of cyclopentane, followed by nucleophilic substitution with ethoxide to form the ethoxymethyl group.
Step-by-step Process:
-
- Reagents: Formaldehyde and hydrobromic acid or N-bromosuccinimide (NBS) with a radical initiator.
- Reaction Conditions: Reflux in acetic acid or similar solvent, with reaction times of 4-8 hours, yielding bromomethyl cyclopentane.
-
- Reagents: Sodium ethoxide (NaOEt) in ethanol.
- Reaction Conditions: The bromomethyl intermediate reacts with sodium ethoxide at reflux for 12-24 hours, replacing the bromide with the ethoxymethyl group.
Reaction Scheme:
Cyclopentane → Bromomethylation → 1-(Bromomethyl)cyclopentane → Ethoxymethylation with NaOEt → 1-(Bromomethyl)-1-(ethoxymethyl)cyclopentane
Reaction Conditions Summary:
| Step | Reagents | Temperature | Duration | Notes |
|---|---|---|---|---|
| Bromomethylation | NBS, HBr, acetic acid | Reflux | 4-8 hours | Radical bromination of formaldehyde derivative |
| Etherification | Sodium ethoxide | Reflux | 12-24 hours | Nucleophilic substitution to form ether |
Purification and Characterization
-
- Distillation under reduced pressure to obtain pure product.
- Chromatographic separation (column chromatography) to enhance purity.
- Recrystallization if applicable.
-
- Nuclear Magnetic Resonance (NMR) spectroscopy to confirm structural integrity.
- Gas Chromatography (GC) for purity assessment.
- Mass spectrometry for molecular weight confirmation.
Summary Data Table:
| Method | Key Reagents | Typical Reaction Temperature | Expected Yield | Purity Level | Remarks |
|---|---|---|---|---|---|
| Direct Etherification | Formaldehyde, HBr, Ethanol | 60-80°C | 30-70% | ≥80% | Suitable for large-scale synthesis |
| Metal-Mediated Alkylation | Sodium hydride, bromomethyl chloride, ethoxymethyl chloride | 0°C to RT | 50-85% | ≥85% | High selectivity |
| Bromomethylation + Etherification | NBS, NaOEt | Reflux | 40-75% | ≥80% | Controlled bromination |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
